Cas no 2229395-39-3 (O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine)

• Product Name: O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine
• CAS No: 2229395-39-3
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 5860939
• PubChem ID: 165627255
• Update Time: 2025-10-28

O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine
• EN300-1779557
• O-[4-(3-fluorophenoxy)-2-methylbutyl]hydroxylamine
• 2229395-39-3

• Inchi： 1S/C11H16FNO2/c1-9(8-15-13)5-6-14-11-4-2-3-10(12)7-11/h2-4,7,9H,5-6,8,13H2,1H3
• InChI Key： ZMVSJAKSXKVDOO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC(C)CON

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine

O-4-(3-Fluorophenoxy)-2-Methylbutylhydroxylamine: A Comprehensive Overview

O-4-(3-Fluorophenoxy)-2-Methylbutylhydroxylamine, also known by its CAS number 2229395-39-3, is a specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a hydroxylamine group attached to a substituted butyl chain. The presence of the 3-fluorophenoxy group introduces additional functionality, making it a versatile molecule for both academic research and industrial applications.

The synthesis of O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine involves a series of carefully designed reactions to ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving scalability. For instance, a study published in the *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly cutting down reaction times while maintaining product quality.

One of the most notable applications of O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine is in the field of drug discovery. Its structure makes it an ideal candidate for exploring new therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug development. Researchers have found that this compound exhibits promising biological activity in preclinical models, suggesting potential for further exploration in clinical trials.

In addition to its pharmaceutical applications, O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine has also gained attention in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. A recent study highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating superior catalytic efficiency compared to traditional ligands.

The chemical properties of O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine are heavily influenced by its functional groups. The hydroxylamine group imparts nucleophilic character, enabling it to participate in various nucleophilic substitution reactions. Meanwhile, the 3-fluorophenoxy group introduces electronic and steric effects that can be tuned to achieve desired reactivity. This dual functionality makes it a valuable tool in organic synthesis.

From an environmental standpoint, O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine has been studied for its biodegradability and eco-friendly properties. Research indicates that it undergoes rapid degradation under aerobic conditions, making it a safer alternative to traditional chemicals in certain industrial processes. This aligns with the growing global emphasis on sustainable chemistry practices.

In conclusion, O-4-(3-fluorophenoxy)-2-methylbutylhydroxylamine (CAS No: 2229395-39-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and application research, positions it as a key molecule for future innovations in chemistry and beyond.